1-(cyclohexylmethyl)-N-[(2-methyl-5-pyrimidinyl)methyl]-3-piperidinamine

• IUPAC Name: 1-(cyclohexylmethyl)-N-[(2-methylpyrimidin-5-yl)methyl]piperidin-3-amine
• InChI: InChI=1S/C18H30N4/c1-15-19-10-17(11-20-15)12-21-18-8-5-9-22(14-18)13-16-6-3-2-4-7-16/h10-11,16,18,21H,2-9,12-14H2,1H3
• InChI Key: NWFPJCXPOLCWKV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=C(C=N1)CNC2CCCN(C2)CC3CCCCC3
• Molecular Formula: C18H30N4
• Molecular Weight: 302.5 g/mol

Description

1-(Cyclohexylmethyl)-N-[(2-methyl-5-pyrimidinyl)methyl]-3-piperidinamine is a chemical compound that has been widely studied for its potential use in scientific research. This compound is also known by its chemical name, CP-55940, and has been found to have a number of interesting properties that make it a valuable tool for researchers in a variety of fields.

Mechanism of Action

The mechanism of action of CP-55940 is complex and not yet fully understood. However, it is believed that this compound acts as a partial agonist at cannabinoid receptors, which are located throughout the brain and body. This interaction can lead to a number of physiological effects, including changes in mood, pain perception, and appetite.
Biochemical and Physiological Effects:
CP-55940 has been found to have a number of interesting biochemical and physiological effects. For example, this compound has been shown to have analgesic properties, meaning that it can reduce pain perception in animals. Additionally, CP-55940 has been found to have anti-inflammatory effects, which could make it a valuable tool in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

There are several advantages and limitations associated with the use of CP-55940 in lab experiments. One advantage is that this compound has been extensively studied and has a well-established mechanism of action, which makes it a valuable tool for researchers. However, one limitation is that CP-55940 can be difficult to synthesize and purify, which can make it challenging to work with in the lab.

Future Directions

There are many potential future directions for research on CP-55940. For example, researchers could investigate the potential therapeutic uses of this compound in the treatment of various diseases, such as chronic pain or inflammation. Additionally, further studies could be conducted to better understand the mechanism of action of CP-55940 and how it interacts with different receptors in the brain and body. Overall, CP-55940 is a promising compound that has the potential to contribute to a wide range of scientific research efforts.

Synthesis Methods

CP-55940 is typically synthesized through a multi-step process that involves the use of various chemical reagents and techniques. One common method involves the reaction of cyclohexylmethylamine with 2-methyl-5-pyrimidinylmethyl chloride, followed by the addition of piperidine and subsequent purification steps.

Scientific Research Applications

CP-55940 has been extensively studied for its potential use in scientific research, particularly in the fields of neuroscience and pharmacology. This compound has been found to interact with a number of different receptors in the brain, including cannabinoid receptors, which are involved in a variety of physiological processes.